Cas no 1178112-31-6 (2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide
• CAS No: 1178112-31-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5971000
• PubChem ID: 60783059
• Update Time: 2025-05-22

2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 3-amino-N-propyl-
• 2-(3-Amino-1h-pyrazol-1-yl)-N-propylacetamide
• CS-0295353
• 1178112-31-6
• AKOS009998115
• EN300-1108629
• 2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide

• Inchi： 1S/C8H14N4O/c1-2-4-10-8(13)6-12-5-3-7(9)11-12/h3,5H,2,4,6H2,1H3,(H2,9,11)(H,10,13)
• InChI Key： FBCIYWKQHSPKQW-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC)=O)C=CC(N)=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 439.9±25.0 °C(Predicted)
• pka: 15.12±0.46(Predicted)

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide

2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 1178112-31-6)

2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide, also known by its CAS registry number CAS No. 1178112-31-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties and potential bioactivity. The structure of this molecule features a pyrazole ring, an amino group, and an acetyl group attached to a propyl chain, making it a unique candidate for various applications in medicinal chemistry.

The synthesis of 2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for the development of novel anticancer drugs. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The structural versatility of CAS No. 1178112-31-6 allows for extensive chemical modifications, enabling researchers to explore a wide range of analogs with improved biological profiles. For example, substituting the propyl chain with other alkyl groups or introducing additional functional groups has been shown to significantly alter the compound's solubility and binding affinity to target proteins. These modifications are critical for tailoring the molecule's properties to meet specific therapeutic needs.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's identity and purity. These methods provide detailed insights into the molecular structure, ensuring that the compound meets rigorous quality standards required for preclinical studies.

In conclusion, 2-(3-amino-1H-pyrazol-1-yl)-N-propylacetamide represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthetic and analytical methodologies, positions it as a promising lead compound for future drug development efforts.